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Compound of Interest

Compound Name: (+)-Sparteine

Cat. No.: B3050453

An In-depth Technical Guide on the Core Chemical and Physical Properties of (+)-Sparteine

Introduction

(+)-Sparteine, also known as Pachycarpine, is a quinolizidine alkaloid, a class of natural
products found in various plants, including those of the Fabaceae family.[1] It is the
dextrorotatory enantiomer of sparteine. This compound has garnered significant interest in the
scientific community, particularly for its role as a chiral ligand in asymmetric synthesis, where it
is used to induce stereoselectivity in reactions involving organolithium reagents.[1][2]
Additionally, (+)-Sparteine exhibits biological activity as a class 1la antiarrhythmic agent by
acting as a sodium channel blocker and as a ganglionic blocking agent through competitive
inhibition of nicotinic acetylcholine receptors.[2][3] This guide provides a detailed overview of its
fundamental chemical and physical properties, experimental protocols for their determination,
and visualizations of its application and analysis.

Chemical and Physical Properties

The core physicochemical data for (+)-Sparteine are summarized in the table below. It is often
supplied as a neat liquid, suggesting a melting point close to or below ambient temperature.[1]

[4]
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Property Value
Molecular Formula CisH26N2[1][2][4][5]
Molecular Weight 234.38 g/mol [2][5][6]
Neat liquid[1][4]; Colorless to light orange/yellow
Appearance o
clear liquid[7]
Melting Point 201 °C[2]
Boiling Point 174 °C at 8 mmHg[2][7]; 325 °C[6]
Density 1.020 g/cm3[2]; 1.08 g/cm?3[3]
[0)/D +17.0 £ 1.5° (c=1 in ethanol)[2]; [a]/D
Optical Rotation +21.3 (c=1.7 in ethanol); +18° (c=1 in ethanol)
[7]
pKa pKi: 2.24; pKz: 9.46 (at 20 °C)
Refractive Index n20/D 1.53[7]
Ethanol: ~20 mg/mL[1][4] DMSO: ~33 mg/mL[1]
» [4] Dimethylformamide (DMF): ~11 mg/mL[1][4]
Solubility
Water: 3 mg/mL[2], ~2.86 mg/mL[3] PBS (pH
7.2): ~2 mg/mL[1][4]
CAS Number 492-08-0[1][2][3][4][5]

Key Applications and Experimental Workflows

(+)-Sparteine is prominently used as a chiral ligand in asymmetric synthesis to control the
stereochemical outcome of reactions. A primary example is the stereoselective deprotonation of
prochiral substrates using organolithium reagents.
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Diagram 1: Use of (+)-Sparteine in Asymmetric Deprotonation

Click to download full resolution via product page
Caption: Workflow for (+)-Sparteine-mediated asymmetric deprotonation.

The determination of optical rotation is a critical experiment to confirm the enantiomeric purity
of (+)-Sparteine. The general workflow for this measurement using a polarimeter is outlined
below.
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Diagram 2: Workflow for Optical Rotation Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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